Cas no 58473-78-2 (Di-4-(N,N-ditolylamino)phenylcyclohexane)

• Product Name: Di-4-(N,N-ditolylamino)phenylcyclohexane
• CAS No: 58473-78-2
• MF: C₄₆H₄₆N₂
• MW: 626.870851993561
• MDL: MFCD01310666
• CID: 57273
• PubChem ID: 87564952
• Update Time: 2025-05-27

Di-4-(N,N-ditolylamino)phenylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Cyclohexane-1,1-diyl)bis(N,N-di-p-tolylaniline)
• 4-[1-[4-[Bis(4-methylphenyl)amino]phenyl]cyclohexyl]-N,N-bis(4-methylphenyl)aniline
• 1,1-Bis[4-[N,N-di(p-tolyl)amino]phenyl]cyclohexane
• 1,1-Bis[4-[N,N-di(p-tolyl)amino]phenyl]cyclohexane (purified by sublimation)
• 1,1-Bis[4-[N,N-di(p-toly)amino]pnenyl]cyclohexane
• 4-methyl-N-[4-[1-[4-(4-methyl-N-(4-methylphenyl)anilino)phenyl]cyclohexyl]phenyl]-N-(4-methylphenyl)aniline
• 1,1-bis(4-(N,N-di-p-tolylamino)phenyl)cyclohexane
• 1,1-Bis(4-di-p-tolylaminophenyl)cyclohexane
• 1,1-bis[(di-4-tolylamino)phenyl]cyclohexane
• 4,4'-Cyclohexylidenebis(N,N-bis(p-tolyl)aniline)
• 4,4'-Cyclohexylidenebis[N,N-bis(4-methylphenyl)aniline]
• 4,4'-Cyclohexylidenebis[N,N-bis(4-methylphenyl)benzenamine]
• 4,4'-Cyclohexylidenebis[N,N-di(p-tolyl)aniline]
• di-[4-(N,N-di-p-tolylamino)phenyl]cyclohexane
• EINECS 261-274-7
• TAPC
• 4,4'-Cyclohexylidenebis[N,N-di(p-tolyl)aniline] (purified by sublimation)
• TAPC (purified by sublimation)
• Benzenamine, 4,4'-cyclohexylidenebis[N,N-bis(4-methylphenyl)-
• 4,4-(Cyclohexane-1,1-diyl)bis(N,N-di-p-tolylaniline)
• Benzenamine, 4,4'-cyclohexylidenebis(N,N-bis(4-methylphenyl)-
• 4-methyl-N-[4-[1-[4-(4-methyl-N-(4-methylphenyl)a
• Di-4-(N,N-ditolylamino)phenylcyclohexane

• MDL： MFCD01310666
• Inchi： 1S/C46H46N2/c1-34-8-20-40(21-9-34)47(41-22-10-35(2)11-23-41)44-28-16-38(17-29-44)46(32-6-5-7-33-46)39-18-30-45(31-19-39)48(42-24-12-36(3)13-25-42)43-26-14-37(4)15-27-43/h8-31H,5-7,32-33H2,1-4H3
• InChI Key： ZOKIJILZFXPFTO-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(=CC=1)C1(C2C=CC(=CC=2)N(C2C=CC(C)=CC=2)C2C=CC(C)=CC=2)CCCCC1

Computed Properties

• Exact Mass: 626.36600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 48
• Rotatable Bond Count: 8
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 14.1
• Topological Polar Surface Area: 6.5

Experimental Properties

• Color/Form: Not determined
• Melting Point: 184.0 to 188.0 deg-C
• PSA: 6.48000
• LogP: 13.11000
• Solubility: water

Di-4-(N,N-ditolylamino)phenylcyclohexane Security Information

• Hazardous Material transportation number：UN3439
• WGK Germany：3
• Safety Instruction： S2; S13; S45
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R23/24/25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines